Cas no 143322-46-7 ((R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate)

• Product Name: (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate
• CAS No: 143322-46-7
• MF: C₂₁H₂₁BrN₂O₂
• MW: 413.307644605637
• CID: 1312949
• Update Time: 2025-06-22

(R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-[(5-bromo-1H-indol-3-yl)methyl]-,phenylmethyl ester, (R)-
• (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate
• (R)-3-(N-Benzyloxycarbonylpyrrolidin-2-yl-methyl)-5-bromo-1H-indole

• Inchi： 1S/C21H21BrN2O2/c22-17-8-9-20-19(12-17)16(13-23-20)11-18-7-4-10-24(18)21(25)26-14-15-5-2-1-3-6-15/h1-3,5-6,8-9,12-13,18,23H,4,7,10-11,14H2/t18-/m1/s1
• InChI Key： ICTXUHGADAKYDZ-GOSISDBHSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC[C@@H]1CC1C2=C(NC=1)C=CC(Br)=C2

Additional information on (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate

Introduction to (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate (CAS No. 143322-46-7)

(R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate (CAS No. 143322-46-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (R)-Benzyl 2-(5-bromoindol-3-ylmethyl)pyrrolidine-1-carboxylate, is a key intermediate in the synthesis of various bioactive molecules and has shown promise in the development of novel therapeutic agents.

The structure of (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate features a chiral pyrrolidine ring, a benzyl protecting group, and a bromoindole moiety. These structural elements contribute to its unique chemical properties and biological activities. The chiral center at the pyrrolidine ring is crucial for its enantiomeric purity, which is essential for many pharmaceutical applications where stereochemistry plays a critical role in drug efficacy and safety.

Recent studies have highlighted the potential of (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The bromoindole moiety is known to interact with key biological targets, such as serotonin receptors and monoamine oxidases, which are implicated in conditions like Alzheimer's disease and Parkinson's disease.

In addition to its potential as an enzyme inhibitor, (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate has been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can modulate the activity of inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the benzyl protecting group, and functionalization with the bromoindole moiety. Advanced synthetic methods, such as asymmetric catalysis and transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiomeric purity. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

The biological evaluation of (R)-Benzyl 2-((5-bromo-1H-indol-3-yl)methyl)pyrrolidine-1-carboxylate has been conducted using a variety of in vitro and in vivo models. Cell-based assays have shown that this compound can effectively inhibit target enzymes at low micromolar concentrations. In animal models, it has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings suggest that (R)-Benzyl 2-(5-bromoindol-3-ylmethyl)pyrrolidine-1-carboxylate has a high potential for further development into clinical candidates.

To further explore its therapeutic potential, ongoing research is focused on optimizing the structure of (R)-Benzyl 2-(5-bromoindol-3-methyl)pyrrolidinecarboxylic acid benzylester through medicinal chemistry approaches. This includes modifying functional groups to enhance potency, improve pharmacokinetic profiles, and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are also underway to advance this compound through preclinical studies and eventually into clinical trials.

In conclusion, (R)-Benzyl 2-(5-bromoindolmethyl)pyrrolidinocarboxylic acid benzylester (CAS No. 143322-46-7) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting neurodegenerative diseases, inflammatory disorders, and other medical conditions. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing healthcare solutions.